1-(4-TERT-BUTYLPHENYL)-2-{[4-METHYL-5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ETHAN-1-ONE

• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-2-[(4-methyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H22N4OS/c1-20(2,3)16-7-5-14(6-8-16)17(25)13-26-19-23-22-18(24(19)4)15-9-11-21-12-10-15/h5-12H,13H2,1-4H3
• InChI Key: TXRJHSFHJWHLAZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C)C3=CC=NC=C3

Description

1-(4-TERT-BUTYLPHENYL)-2-{[4-METHYL-5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ETHAN-1-ONE is a complex organic compound with a unique structure that includes a tert-butylphenyl group, a pyridinyl group, and a triazolyl group

Preparation Methods

The synthesis of 1-(4-TERT-BUTYLPHENYL)-2-{[4-METHYL-5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ETHAN-1-ONE typically involves multiple steps, including the formation of the triazole ring and the attachment of the tert-butylphenyl and pyridinyl groups. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the process efficiently .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where certain groups are replaced by others. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts for substitution reactions.

Scientific Research Applications

1-(4-TERT-BUTYLPHENYL)-2-{[4-METHYL-5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ETHAN-1-ONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring and other functional groups play a crucial role in binding to these targets, thereby modulating their activity. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling .

Comparison with Similar Compounds

Similar compounds to 1-(4-TERT-BUTYLPHENYL)-2-{[4-METHYL-5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ETHAN-1-ONE include other triazole-containing molecules and compounds with similar functional groups. These compounds may share some properties but differ in their specific applications and reactivity. Examples include:

• This compound
• This compound

This compound’s uniqueness lies in its specific combination of functional groups, which confer distinct chemical and biological properties.